Cas no 345264-33-7 (tert-butyl (4S)-4-amino-5-hydroxypentanoate)

• Product Name: tert-butyl (4S)-4-amino-5-hydroxypentanoate
• CAS No: 345264-33-7
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• MDL: MFCD28000069
• CID: 5610474
• PubChem ID: 70106785
• Update Time: 2025-10-17

tert-butyl (4S)-4-amino-5-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6326116
• tert-butyl (4S)-4-amino-5-hydroxypentanoate
• EN300-8130502
• 345264-33-7

• MDL： MFCD28000069
• Inchi： 1S/C9H19NO3/c1-9(2,3)13-8(12)5-4-7(10)6-11/h7,11H,4-6,10H2,1-3H3/t7-/m0/s1
• InChI Key： SZWZEHZSWBHTHI-ZETCQYMHSA-N
• SMILES： O(C(CC[C@@H](CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl (4S)-4-amino-5-hydroxypentanoate

Introduction to tert-butyl (4S)-4-amino-5-hydroxypentanoate (CAS No. 345264-33-7)

tert-butyl (4S)-4-amino-5-hydroxypentanoate (CAS No. 345264-33-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-tert-butyl 4-amino-5-hydroxypentanoate, is a chiral derivative that has garnered attention due to its potential therapeutic properties and its role in the synthesis of biologically active molecules.

The structure of tert-butyl (4S)-4-amino-5-hydroxypentanoate consists of a tert-butyl ester group attached to a chiral amino acid derivative. The presence of the tert-butyl group provides stability and enhances the solubility properties of the molecule, making it suitable for various chemical reactions and biological assays. The chirality at the C-4 position is crucial for its biological activity, as enantiomeric purity is often essential in drug development.

Recent studies have highlighted the importance of tert-butyl (4S)-4-amino-5-hydroxypentanoate in the synthesis of prodrugs and as a building block for the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to synthesize prodrugs with enhanced bioavailability and reduced toxicity. The amino and hydroxy functional groups provide multiple points for chemical modification, allowing researchers to tailor the molecule for specific therapeutic targets.

In the context of pharmaceutical research, tert-butyl (4S)-4-amino-5-hydroxypentanoate has been explored for its potential in treating various diseases. One notable application is in the development of drugs for neurodegenerative disorders such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier and its neuroprotective properties make it a promising candidate for further investigation. Additionally, its use in the synthesis of peptides and peptidomimetics has been reported, contributing to advancements in protein chemistry and drug delivery systems.

The synthesis of tert-butyl (4S)-4-amino-5-hydroxypentanoate typically involves multi-step processes, including enantioselective catalysis and protection/deprotection strategies. A recent publication in *Organic Letters* described an efficient method for synthesizing this compound using a palladium-catalyzed asymmetric hydrogenation reaction, which yielded high enantiomeric purity and excellent yields. This method has been adopted by several research groups, facilitating large-scale production and commercialization efforts.

Beyond its direct applications, tert-butyl (4S)-4-amino-5-hydroxypentanoate serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity enable it to participate in a wide range of chemical transformations, including coupling reactions, cyclizations, and functional group interconversions. These properties make it an essential tool in synthetic organic chemistry laboratories worldwide.

In conclusion, tert-butyl (4S)-4-amino-5-hydroxypentanoate (CAS No. 345264-33-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and biological activity make it an important molecule for ongoing scientific investigations. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the field.